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Compound Name: 4-Chloro-3-methylphenol

Cat. No.: B1668792 Get Quote

Introduction

p-Chloro-m-cresol (PCMC), chemically known as 4-chloro-3-methylphenol, is a halogenated

phenolic compound with potent biocidal, fungicidal, and antiseptic properties. While widely

recognized for its use as a preservative and disinfectant in cosmetics, pharmaceuticals, and

various industrial applications, its role in the agrochemical sector is primarily as a direct-acting

antimicrobial agent rather than as a synthetic intermediate for other pesticide active

ingredients. PCMC is utilized to protect agricultural products and materials from microbial

degradation. This document provides a detailed overview of its applications in agrochemicals,

experimental protocols for its synthesis, and the synthesis of a representative derivative.

Application of PCMC as an Agrochemical Active
Ingredient
PCMC functions as a broad-spectrum biocide, effective against a wide range of bacteria, fungi,

and yeasts. In the context of agrochemicals, its primary application is as a preservative and

microbicide in various formulations and industrial processes that support agriculture.

Key Applications:

Preservative in Agrochemical Formulations: PCMC is incorporated into water-based

agrochemical formulations, such as pesticides and fertilizers, to prevent microbial spoilage

and extend shelf life.
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Biocide in Oil Drilling Muds/Packer Fluids: In agricultural settings that may utilize such

technologies, PCMC is used to control slime-forming bacteria and fungi.

Fungicide for Industrial Applications: It is used as an industrial fungicide in materials that may

be used in agricultural contexts, such as in leather, adhesives, coatings, and paper.

The efficacy of PCMC lies in its ability to disrupt microbial cell walls and inhibit essential

enzyme systems, leading to cell death.

Synthesis of p-Chloro-m-cresol (PCMC)
The industrial synthesis of PCMC is primarily achieved through the chlorination of m-cresol.

Sulfuryl chloride is a common chlorinating agent for this reaction.

Synthesis of PCMC via Chlorination of m-Cresol
This protocol describes the synthesis of PCMC by the chlorination of m-cresol using sulfuryl

chloride.

Reaction Scheme:

m-Cresol

p-Chloro-m-cresol (PCMC)

Chlorination

Sulfuryl Chloride (SO2Cl2)

HClByproducts

SO2
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Caption: Synthesis of PCMC from m-cresol.

Experimental Protocol:

Reaction Setup: In a well-ventilated fume hood, equip a 500 mL three-necked round-bottom

flask with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas

trap to neutralize HCl and SO2 byproducts.

Reactants: Charge the flask with 108.14 g (1.0 mol) of m-cresol.
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Chlorination: Slowly add 121.5 g (0.9 mol) of sulfuryl chloride to the stirred m-cresol through

the dropping funnel. The molar ratio of m-cresol to sulfuryl chloride is crucial and is

maintained at 1:0.9 to optimize the yield of the desired product and minimize the formation of

dichlorinated byproducts.

Reaction Conditions: Maintain the reaction temperature between 30-40°C. The reaction is

exothermic, so cooling may be necessary.

Reaction Time: Continue stirring for 4-6 hours until the reaction is complete. Monitor the

reaction progress by gas chromatography (GC).

Work-up: After the reaction is complete, wash the reaction mixture with water to remove any

unreacted sulfuryl chloride and byproducts. Neutralize the organic layer with a dilute solution

of sodium carbonate until it is slightly alkaline, then wash again with hot water until neutral.

Purification: Separate the organic layer and dry it over anhydrous sodium sulfate. The crude

PCMC can be purified by distillation under reduced pressure or by recrystallization from a

suitable solvent like petroleum ether.

Product Characterization: The final product is a white to off-white crystalline solid.

Characterize the product using techniques such as melting point determination, GC, and

infrared (IR) spectroscopy.

Quantitative Data:

Parameter Value Reference

Molar Ratio (m-cresol:SO2Cl2) 1 : 0.9 - 1.1

Reaction Temperature 30 - 40 °C

Typical Yield >90%

Purity (by GC) >99%

Melting Point 63 - 66 °C

Synthesis of PCMC Derivatives
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PCMC can undergo various chemical reactions, such as esterification of its hydroxyl group.

While the direct application of these specific derivatives in agrochemicals is not widely

documented, their synthesis illustrates the potential for creating new compounds from a PCMC

backbone.

Synthesis of 4-chloro-3-methylphenyl Phosphate Ester
This protocol outlines the synthesis of a phosphate ester derivative of PCMC.

Reaction Scheme:

p-Chloro-m-cresol (PCMC)
4-chloro-3-methylphenyl

phosphate ester

Esterification

Phosphorus Oxychloride (POCl3)

HClByproduct
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Caption: Synthesis of a phosphate ester from PCMC.

Experimental Protocol:

Reaction Setup: In a fume hood, set up a 250 mL three-necked round-bottom flask with a

magnetic stirrer, a reflux condenser with a gas trap, and a dropping funnel.

Reactants: Dissolve 28.5 g (0.2 mol) of PCMC in 100 mL of a suitable anhydrous solvent

such as toluene in the flask.

Reaction: Slowly add 15.3 g (0.1 mol) of phosphorus oxychloride (POCl3) to the solution via

the dropping funnel. The reaction is typically carried out in the presence of a base, like

pyridine, to neutralize the HCl byproduct.

Reaction Conditions: Gently reflux the mixture for 2-4 hours.

Work-up: After cooling, the reaction mixture is washed sequentially with water, dilute

hydrochloric acid, and then a saturated sodium bicarbonate solution.
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Purification: The organic layer is dried over anhydrous magnesium sulfate, and the solvent is

removed under reduced pressure to yield the crude phosphate ester. Further purification can

be achieved by column chromatography.

Product Characterization: The structure of the resulting phosphate ester can be confirmed by

NMR and IR spectroscopy.

Quantitative Data:

Parameter Value

Molar Ratio (PCMC:POCl3) 2 : 1

Reaction Temperature Reflux

Typical Yield Variable

Conclusion
p-Chloro-m-cresol is a versatile biocide with established applications in the agrochemical

sector, primarily as a preservative and direct-acting antimicrobial agent. While it is not a

common precursor for the synthesis of other major agrochemical active ingredients, its own

synthesis from m-cresol is a well-established industrial process. The reactivity of its phenolic

hydroxyl group allows for the synthesis of various derivatives, although their specific

applications in agriculture require further research and development. The protocols provided

herein offer a basis for the synthesis and further investigation of PCMC and its derivatives for

potential agrochemical applications.

To cite this document: BenchChem. [Application of p-Chloro-m-cresol (PCMC) in
Agrochemicals: A Detailed Examination]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668792#application-of-pcmc-in-the-synthesis-of-
agrochemicals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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